![molecular formula C20H22N6O3 B2913250 5-cyclopropyl-N-(3-cyclopropyl-1-(4-isopropyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)isoxazole-3-carboxamide CAS No. 1207018-73-2](/img/structure/B2913250.png)
5-cyclopropyl-N-(3-cyclopropyl-1-(4-isopropyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)isoxazole-3-carboxamide
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Description
5-cyclopropyl-N-(3-cyclopropyl-1-(4-isopropyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)isoxazole-3-carboxamide is a useful research compound. Its molecular formula is C20H22N6O3 and its molecular weight is 394.435. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Biological Evaluation
A variety of pyrazolopyrimidine derivatives have been synthesized and evaluated for their anticancer and anti-5-lipoxygenase activities. These compounds, including pyrazolopyrimidinones and their hybrids, showed promising cytotoxic effects against HCT-116 and MCF-7 cancer cell lines, as well as significant 5-lipoxygenase inhibition, suggesting potential for therapeutic applications in cancer and inflammation treatment (Rahmouni et al., 2016).
Antiallergic Agents
Antiallergic 5-oxo-5H-[1]benzopyrano[2,3-b]pyridines and their derivatives were synthesized and found to exhibit substantial antiallergic activity. These compounds were notably effective when administered intravenously, showing potential as alternatives to existing antiallergic medications (Nohara et al., 1985).
Antimicrobial and Antifungal Activities
Several novel benzamide derivatives of 6-oxopyrimidin-1(6H)-yl were synthesized and displayed significant antimicrobial activity against both Gram-positive and Gram-negative bacteria, as well as antifungal activity. These findings highlight the potential of these compounds in addressing drug-resistant microbial infections (Devarasetty et al., 2019).
properties
IUPAC Name |
5-cyclopropyl-N-[5-cyclopropyl-2-(6-oxo-4-propan-2-yl-1H-pyrimidin-2-yl)pyrazol-3-yl]-1,2-oxazole-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H22N6O3/c1-10(2)13-9-18(27)23-20(21-13)26-17(8-14(24-26)11-3-4-11)22-19(28)15-7-16(29-25-15)12-5-6-12/h7-12H,3-6H2,1-2H3,(H,22,28)(H,21,23,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FATJZHLKWZOFGO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1=CC(=O)NC(=N1)N2C(=CC(=N2)C3CC3)NC(=O)C4=NOC(=C4)C5CC5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H22N6O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
394.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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